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Compound of Interest

Compound Name: Dextrose-13C6

CAS No.: 74134-89-7

Cat. No.: B118602

Get Quote

The foundation of any disposal procedure is a thorough hazard assessment. For Dextrose-
13C6, this assessment is straightforward.

Chemical Identity: Dextrose, or D-glucose, is a simple sugar. Multiple Safety Data Sheets

(SDS) classify it as a non-hazardous substance under the Occupational Safety and Health

Administration (OSHA) Hazard Communication Standard and the Globally Harmonized

System (GHS).[1][2][3] It is not considered a dangerous good for transport.[4]

Isotopic Label: The "-13C6" designation indicates that all six carbon atoms in the dextrose

molecule have been replaced with the Carbon-13 (¹³C) isotope. It is crucial to understand

that ¹³C is a stable, non-radioactive isotope of carbon.[5][6] Unlike radioactive isotopes (e.g.,

¹⁴C or ³H), stable isotopes do not decay or emit radiation.[6]

Therefore, the health and safety considerations for Dextrose-13C6 are assumed to be identical

to those of standard, unlabeled dextrose.[5] The presence of the ¹³C isotope does not confer

any additional chemical, biological, or radiological hazard, a fact that is central to its disposal.
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The Primary Directive: Waste Characterization and
Segregation
The most critical step in the disposal process is determining if the Dextrose-13C6 waste is

pure or has been mixed with other substances during your experimental workflow. The disposal

route is dictated not by the Dextrose-13C6 itself, but by any hazardous contaminants it may

have come into contact with.[7] If a non-hazardous substance is mixed with a hazardous one,

the entire mixture must be treated as hazardous waste.[7]

Before proceeding, you must answer this question: Is the Dextrose-13C6 waste mixed with

any hazardous materials (e.g., solvents, cytotoxic agents, strong acids/bases, heavy metals)?

Step-by-Step Disposal Protocols
Follow the appropriate protocol below based on your waste characterization. Regardless of the

pathway, always handle laboratory chemicals with caution and wear appropriate Personal

Protective Equipment (PPE), including safety glasses and gloves.[1][8]

Protocol A: Disposal of Uncontaminated Dextrose-13C6
This protocol applies only to pure Dextrose-13C6 or its solutions in non-hazardous buffers

(e.g., water, saline).

For Solid, Uncontaminated Dextrose-13C6:

Containment: Ensure the solid waste is in a sealed, clearly labeled container.

Quantity Assessment:

Small Quantities: For minor amounts (typically a few grams, as per institutional

guidelines), the sealed container can often be disposed of in the regular laboratory solid

waste stream.[7]

Large Quantities: For bulk amounts, consult your institution's Environmental Health &

Safety (EHS) office or a licensed professional waste disposal service.[5][9] This ensures

compliance with local and state regulations for solid waste.[10]
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For Aqueous Solutions of Uncontaminated Dextrose-13C6:

Dilution: Ensure the solution is dilute.

Sink Disposal: This waste can typically be disposed of down a sanitary sewer drain.[1][7]

Flushing: Flush the drain with copious amounts of water (a 20-fold excess is a common

guideline) during and after disposal. This is a critical step to prevent accumulation in the

plumbing and ensure adequate dilution into the wastewater system.

Protocol B: Disposal of Contaminated Dextrose-13C6
If the Dextrose-13C6 waste is mixed with any hazardous substance, it must be managed as

hazardous chemical waste. The hazard characteristics of the contaminant now define the entire

waste stream.

Do Not Dispose Down the Drain or in Regular Trash.[11]

Containment: Transfer the waste into a compatible, leak-proof hazardous waste container.

[12] Chemical compatibility is key; for example, do not store corrosive waste in a metal can.

Labeling: The container must be clearly and accurately labeled. Your institution's EHS office

will provide specific labels, which typically require:[12][13]

The words "Hazardous Waste."

The full chemical names of all constituents (e.g., "Dextrose-13C6, Methanol, Acetonitrile").

The approximate percentage of each constituent.

The relevant hazard characteristics (e.g., Flammable, Corrosive, Toxic).

The accumulation start date (the date the first drop of waste was added).

Storage: Keep the waste container sealed when not in use.[12] Store it in a designated

satellite accumulation area, which is often within a fume hood and must have secondary

containment to capture any potential leaks.[13]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b118602/docs?utm_src=pdf-body#core-principle-hazard-assessment-of-dextrose-13c6
https://www.edvotek.com/site/pdf/Dextrose.pdf
https://pdf.benchchem.com/15139/Proper_Disposal_of_L_Glucose_13C_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b118602/docs?utm_src=pdf-body#core-principle-hazard-assessment-of-dextrose-13c6
https://www.benchchem.com/product/b118602/docs?utm_src=pdf-body#core-principle-hazard-assessment-of-dextrose-13c6
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.jove.com/v/10403/proper-handling-and-disposal-of-laboratory-waste
https://www.jove.com/v/10403/proper-handling-and-disposal-of-laboratory-waste
https://www.youtube.com/watch?v=73OrxTT9VB0
https://www.benchchem.com/product/b118602/docs?utm_src=pdf-body#core-principle-hazard-assessment-of-dextrose-13c6
https://www.jove.com/v/10403/proper-handling-and-disposal-of-laboratory-waste
https://www.youtube.com/watch?v=73OrxTT9VB0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pickup and Disposal: Contact your institution's EHS office for pickup. They are trained and

equipped to handle the transport and ultimate disposal of hazardous waste in compliance

with all federal, state, and local regulations, including the Resource Conservation and

Recovery Act (RCRA).[10][14]

Summary of Disposal Pathways
Waste Form

Contamination
Status

Disposal Pathway Key Causality

Solid Uncontaminated

Small Quantity:

Regular Lab

TrashLarge Quantity:

EHS/Professional

Disposal

The material is

chemically non-

hazardous and poses

no threat to standard

solid waste streams.

Aqueous Solution Uncontaminated

Sanitary Sewer with

Copious Water

Flushing

The material is water-

soluble and non-

hazardous; flushing

ensures adequate

dilution in the sewer

system.

Any Form
Contaminated with

Hazardous Material

Treat as Hazardous

Waste via EHS

The waste mixture

inherits the hazardous

properties of the

contaminant,

mandating a regulated

disposal route.

Dextrose-13C6 Disposal Workflow
The following diagram illustrates the critical decision-making process for the proper disposal of

Dextrose-13C6 waste.
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Protocol A: Uncontaminated Waste Protocol B: Contaminated Waste

Dextrose-13C6 Waste Generated

Step 1: Characterize Waste
Is it mixed with any

hazardous material?

Uncontaminated

  No  

Contaminated

  Yes  

Solid Waste Stream Aqueous Waste Stream Step 2: Follow Hazardous Waste Protocol

Small Qty:
Regular Lab Trash

Large Qty:
Contact EHS

Dispose in Sanitary Sewer
with Copious Water Flushing

• Use Labeled, Compatible Container
• Store in Satellite Accumulation Area

• Arrange EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for Dextrose-13C6 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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